Cas no 61854-61-3 (Quinoline, 6-fluoro-2-methyl-8-nitro-)
61854-61-3 structure
Product Name:Quinoline, 6-fluoro-2-methyl-8-nitro-
CAS No:61854-61-3
MF:C10H7FN2O2
MW:206.173185586929
CID:464592
PubChem ID:12336501
Update Time:2025-04-19
Quinoline, 6-fluoro-2-methyl-8-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 6-fluoro-2-methyl-8-nitro-
- 6-fluoro-2-methyl-8-nitroquinoline
- DTXSID40491433
- SCHEMBL20838491
- 61854-61-3
-
- Inchi: 1S/C10H7FN2O2/c1-6-2-3-7-4-8(11)5-9(13(14)15)10(7)12-6/h2-5H,1H3
- InChI Key: WDWBAPPBWKJLEH-UHFFFAOYSA-N
- SMILES: FC1C=C(C2C(C=1)=CC=C(C)N=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 206.04921
- Monoisotopic Mass: 206.04915563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 56.03
Quinoline, 6-fluoro-2-methyl-8-nitro- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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